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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nequinate is a significant anticoccidial agent used in veterinary medicine, particularly for

poultry.[1][2][3] Its classification as a hydroquinolone is central to its chemical properties and

biological activity. This document provides a detailed technical overview of Nequinate,

covering its chemical structure, mechanism of action, synthesis, and relevant experimental

data. The information is presented to support research and development efforts in parasitology

and medicinal chemistry.

Chemical Classification and Structure
Nequinate is classified as a hydroquinolone, a class of organic compounds characterized by a

hydrogenated quinoline ring system that includes a ketone group.[1][3] Specifically, Nequinate
is built upon a 1,4-dihydroquinoline core.[4] This core structure is substituted with a butyl group

at the 6th position, a benzyloxy group at the 7th position, and a methyl ester at the 3rd position.

[4] The molecular formula for Nequinate is C₂₂H₂₃NO₄.[2][4][5]

The structural classification can be visualized as a hierarchical relationship.
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Caption: Hierarchical classification of Nequinate.

Synchrotron X-ray powder diffraction studies have revealed that Nequinate crystallizes in the

monoclinic P2₁/c space group.[4] The planar nature of the quinoline ring system allows for π-π

stacking interactions within its crystalline structure.[4]

Physicochemical Properties
Key physicochemical data for Nequinate have been compiled from various sources and are

summarized below.
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Property Value

Molecular Formula C₂₂H₂₃NO₄

Molecular Weight 365.42 g/mol

Melting Point 287.5 °C

logP (Octanol-Water) 3.82 ± 0.38

Aqueous Solubility 0.024 mg/mL (at 25°C)

Crystal Density 1.287 g/cm³

IUPAC Name
methyl 6-butyl-4-oxo-7-phenylmethoxy-1H-

quinoline-3-carboxylate

(Data sourced from references[2][3][4])

Mechanism of Action as an Anticoccidial Agent
Nequinate is a potent coccidiostat, primarily used against protozoan parasites of the genus

Eimeria.[4][6] Its mode of action is multifaceted, targeting critical metabolic pathways within the

parasite. The primary mechanism is the disruption of the mitochondrial electron transport chain,

which is a common target for quinolone anticoccidials.[4][7][8] This inhibition of mitochondrial

respiration halts the parasite's energy production.[8]

In addition to its effect on respiration, Nequinate also inhibits dihydroorotate dehydrogenase

(DHODH), an essential enzyme in the pyrimidine biosynthesis pathway of apicomplexan

parasites.[4] Some studies also report that Nequinate can inhibit xanthine oxidoreductase

(XOD) activity.[9][10] The anticoccidial effect is static on the early sporozoite stage of the

parasite's life cycle and cidal on the first-stage schizonts.[11][12] This dual-stage action

effectively arrests parasite development after it has penetrated the host's gut epithelium.[12]

[13]
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Caption: Nequinate's inhibitory action on parasite metabolic pathways.

Efficacy and Pharmacokinetics
Quantitative studies demonstrate Nequinate's high efficacy. In comparative analyses, it

achieved 94% inhibition of Eimeria tenella sporozoite development at a concentration of 0.1

μg/mL.[4]

Parameter Value (±SD) Measurement Conditions

Tₘₐₓ 2.8 ± 0.4 hr Single 25 mg/kg dose

Cₘₐₓ 1.2 ± 0.3 μg/mL Single 25 mg/kg dose
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(Data sourced from reference[4])

Synthesis and Experimental Protocols
The industrial synthesis of Nequinate is a multi-step process that highlights key reactions in

quinolone chemistry.[4] A generalized workflow for its synthesis and subsequent

characterization is presented below.

Starting Material:
6-butyl-7-hydroxy-4-quinolone

Benzylation of
Phenolic Oxygen

Esterification of
Carboxylic Acid

Purification
(e.g., Crystallization)

Characterization
(NMR, MS, X-ray Diffraction)

Final Product:
Nequinate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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